1-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 1-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C15H23N7O/c1-5-22-13-11(18-19-22)12(16-10-17-13)20-6-8-21(9-7-20)14(23)15(2,3)4/h10H,5-9H2,1-4H3
• InChI Key: DJDPCIMGSKTRGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C(C)(C)C)N=N1
• Molecular Formula: C15H23N7O
• Molecular Weight: 317.39 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a triazolopyrimidine group and a piperazine group. Triazolopyrimidines are a class of compounds that have been studied for their potential biological activities. Piperazines are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring. They are known for their wide range of applications in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazolopyrimidine core, which is a fused ring system containing a triazole ring and a pyrimidine ring. The piperazine ring is another key structural feature.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the triazolopyrimidine group might undergo reactions typical of other triazole and pyrimidine compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring might influence its solubility and reactivity.

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation . Overexpression of EGFR has been observed in a variety of cancers, including breast, ovarian, head, neck, and colon cancers .

Mode of Action

The compound interacts with EGFR, inhibiting its tyrosine kinase activity . This inhibition prevents the activation of downstream signaling pathways that are crucial for cancer cell proliferation and survival .

Biochemical Pathways

Upon binding to EGFR, the compound disrupts several biochemical pathways. The most significant of these is the RAS/RAF/MEK/ERK pathway , which is involved in cell proliferation, differentiation, and survival . By inhibiting EGFR, the compound effectively halts the propagation of signals through this pathway, leading to reduced tumor growth .

Result of Action

The result of the compound’s action is a significant reduction in cancer cell proliferation and survival . In vitro results revealed that the compound shows potent anticancer activity, with IC50 values indicating strong inhibitory effects on cancer cells .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the pH of the tumor microenvironment can affect the compound’s stability and activity . Additionally, the presence of other molecules or drugs can potentially interact with the compound, altering its effectiveness

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as the development of new synthesis methods.